Cas no 821776-58-3 (Benzonitrile, 2-chloro-4-[(cyclopropylmethyl)propylamino]-)

Benzonitrile, 2-chloro-4-[(cyclopropylmethyl)propylamino]- structure
821776-58-3 structure
Product Name:Benzonitrile, 2-chloro-4-[(cyclopropylmethyl)propylamino]-
CAS No:821776-58-3
MF:C14H17ClN2
MW:248.751182317734
CID:697314
PubChem ID:11425190
Update Time:2025-04-19

Benzonitrile, 2-chloro-4-[(cyclopropylmethyl)propylamino]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-chloro-4-[(cyclopropylmethyl)propylamino]-
    • 2-chloro-4-[(cyclopropylmethyl)propylamino]Benzonitrile
    • 2-chloro-4-[cyclopropylmethyl(propyl)amino]benzonitrile
    • DTXSID40465497
    • FT-0724397
    • AKOS012244603
    • SCHEMBL3054719
    • 821776-58-3
    • Inchi: 1S/C14H17ClN2/c1-2-7-17(10-11-3-4-11)13-6-5-12(9-16)14(15)8-13/h5-6,8,11H,2-4,7,10H2,1H3
    • InChI Key: MOJLNYMTTQWIIY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(=C1)N(CCC)CC1CC1

Computed Properties

  • Exact Mass: 248.1080262g/mol
  • Monoisotopic Mass: 248.1080262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 27Ų

Benzonitrile, 2-chloro-4-[(cyclopropylmethyl)propylamino]- Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk